4-Ethyl-4-formyloctanenitrile

• CAS No.: 5338-97-6
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 4-ethyl-4-formyloctanenitrile
• InChI: InChI=1S/C11H19NO/c1-3-5-7-11(4-2,10-13)8-6-9-12/h10H,3-8H2,1-2H3
• InChI Key: KBJKNUWIYZFLGT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)(CCC#N)C=O

Description

4-Ethyl-4-formyloctanenitrile is a useful research compound. Its molecular formula is C11H19NO and its molecular weight is 181.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Beta-cyanoethyl)-2-ethylhexanal was prepared from 2-ethylhexanal and acrylonitrile analogous to the procedure described in Example 1 for 2-(beta-cyanoethyl)2-methylpentanal. Yield 81% of the product boiling at 112°-114° C. at 0.5 mm.; nD20 1.4538. This product was converted to γ-ethyl-γ-n-butyl-δ-valerolactone as described in Example 1 for γ-methyl-γ-n-propyl-δ-valerolactone. Yield 78%, product boils at 104°-105° C. at 0.6 mm.; nD20 1.4652 and exhibits a hairy, lactonic, fatty, costus-like odor.